Cas no 1160263-67-1 (8-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride)

• Product Name: 8-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride
• CAS No: 1160263-67-1
• MF: C₁₇H₁₁Cl₂NO₂
• MW: 332.180742502213
• MDL: MFCD03422831
• CID: 4682569
• Update Time: 2025-05-20

8-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 8-CHLORO-2-(3-METHOXYPHENYL)QUINOLINE-4-CARBONYL CHLORIDE
• STL197149
• BBL014740
• R7526
• 4-quinolinecarbonyl chloride, 8-chloro-2-(3-methoxyphenyl)-
• 8-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride

• MDL： MFCD03422831
• Inchi： 1S/C17H11Cl2NO2/c1-22-11-5-2-4-10(8-11)15-9-13(17(19)21)12-6-3-7-14(18)16(12)20-15/h2-9H,1H3
• InChI Key： DSDDKVCCWRLIOP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C(=O)Cl)=CC(C3C=CC=C(C=3)OC)=NC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 406
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 8-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride

Introduction to 8-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride (CAS No. 1160263-67-1) and Its Significance in Modern Chemical Biology

8-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1160263-67-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the quinoline class, a heterocyclic aromatic molecule known for its broad spectrum of biological activities. The presence of functional groups such as a chloro substituent at the 8-position and a methoxy group at the 3-position of the phenyl ring, along with a carbonyl chloride moiety at the 4-position of the quinoline core, makes it a versatile intermediate in synthetic chemistry and drug development.

The quinoline scaffold has been extensively studied due to its remarkable pharmacological properties. Quinolines and their derivatives have been employed in the treatment of various diseases, including malaria, bacterial infections, and even certain types of cancer. The introduction of electron-withdrawing and electron-donating groups can modulate the biological activity of quinoline derivatives, making them valuable candidates for medicinal chemistry applications. In particular, 8-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride serves as a crucial building block for constructing more complex molecules with enhanced biological efficacy.

The carbonyl chloride functional group (Cl-COCl) in this compound is particularly noteworthy. Carbonyl chlorides are highly reactive intermediates that can undergo nucleophilic substitution reactions, allowing for the facile introduction of various substituents into the molecule. This reactivity makes it an excellent precursor for synthesizing amides, esters, and other pharmacophores that are essential in drug design. The chloro substituent at the 8-position of the quinoline ring further enhances its utility by providing additional sites for functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

Recent advancements in chemical biology have highlighted the importance of quinoline derivatives in targeting protein-protein interactions and modulating enzyme activity. For instance, studies have demonstrated that certain quinoline-based compounds can inhibit kinases and other enzymes involved in cancer progression. The methoxy group at the 3-position of the phenyl ring in 8-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride may play a role in stabilizing the molecule's bioactivity by influencing its electronic properties and solubility profile. This feature is particularly relevant in designing molecules that require optimal pharmacokinetic properties for clinical translation.

In addition to its role as a synthetic intermediate, 8-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride has been explored in various research contexts. For example, it has been utilized in the development of inhibitors targeting bacterial DNA gyrase, an enzyme essential for bacterial replication. The quinoline core is known to interact with guanine bases in DNA, leading to inhibition of gyrase activity and subsequent bacterial cell death. The structural features of this compound make it a promising candidate for further optimization to enhance its potency and selectivity against bacterial pathogens.

The carbonyl chloride moiety also facilitates the synthesis of heterocyclic compounds through cyclization reactions. This property is particularly useful in constructing complex molecular architectures that mimic natural products or bioactive peptides. Researchers have leveraged this reactivity to develop novel therapeutic agents with improved pharmacological profiles. For instance, derivatives of this compound have been investigated for their potential as antiviral agents, leveraging quinoline's ability to disrupt viral replication cycles.

From a synthetic chemistry perspective, 8-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride offers a unique platform for exploring new synthetic methodologies. The combination of reactive functional groups allows for diverse transformations, enabling chemists to access a wide range of derivatives with tailored properties. This flexibility is crucial in drug discovery pipelines, where rapid access to structurally diverse compounds is essential for identifying lead candidates.

The methoxy group at the 3-position has been shown to influence both the electronic and steric properties of the molecule. Electron-donating groups like methoxy can enhance electrophilicity at certain positions, making them more susceptible to nucleophilic attack. This feature is exploited in various synthetic strategies to introduce new functional groups into the quinoline core. Additionally, steric hindrance provided by bulky substituents can be used to modulate binding interactions with biological targets.

Recent studies have also highlighted the role of quinoline derivatives in modulating immune responses. Certain quinolines have been found to activate immune cells and enhance cytokine production, making them potential candidates for immunotherapeutic applications. The structural features of 8-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride, including its quinoline core and functional substituents, make it an attractive scaffold for designing immunomodulatory agents.

The synthesis of 8-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce the chloro substituent at the 8-position, followed by methylation at the 3-position of the phenyl ring. The final step involves forming the carbonyl chloride group through reaction with thionyl chloride or phosphorus pentachloride under controlled conditions.

In conclusion,8-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride (CAS No. 1160263-67-1) is a versatile intermediate with significant potential in pharmaceutical research and chemical biology. Its unique structural features make it an excellent starting point for synthesizing novel bioactive molecules with applications ranging from antiviral and anticancer therapies to immunomodulation. As research continues to uncover new biological functions of quinoline derivatives,8-Chloro-2-(3-methoxyphenyl)quinoline-4-carbonyl chloride will undoubtedly play a crucial role in developing next-generation therapeutic agents.